![molecular formula C16H22N2O5S B4890954 ethyl ({4-[(cyclohexylamino)sulfonyl]phenyl}amino)(oxo)acetate](/img/structure/B4890954.png)
ethyl ({4-[(cyclohexylamino)sulfonyl]phenyl}amino)(oxo)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl ({4-[(cyclohexylamino)sulfonyl]phenyl}amino)(oxo)acetate, also known as ECA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. ECA is a small molecule that can be synthesized in the laboratory using various methods.
Mechanism of Action
The mechanism of action of ethyl ({4-[(cyclohexylamino)sulfonyl]phenyl}amino)(oxo)acetate is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce inflammation and oxidative stress, which are involved in the development of various diseases. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to improve glucose tolerance and insulin sensitivity, which are important factors in the development of diabetes.
Advantages and Limitations for Lab Experiments
Ethyl ({4-[(cyclohexylamino)sulfonyl]phenyl}amino)(oxo)acetate has several advantages for lab experiments, including its small size, easy synthesis, and low cost. However, this compound also has some limitations, including its potential toxicity and limited solubility in water.
Future Directions
There are several future directions for research on ethyl ({4-[(cyclohexylamino)sulfonyl]phenyl}amino)(oxo)acetate. One potential direction is to further study its anti-inflammatory and anti-cancer properties. Another potential direction is to investigate its potential use in the treatment of neurodegenerative diseases. Additionally, further research is needed to determine the optimal dosage and administration of this compound for therapeutic use.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It can be synthesized in the laboratory using various methods and has been shown to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has several advantages for lab experiments, including its small size, easy synthesis, and low cost. However, further research is needed to determine its optimal dosage and administration for therapeutic use.
Synthesis Methods
Ethyl ({4-[(cyclohexylamino)sulfonyl]phenyl}amino)(oxo)acetate can be synthesized in the laboratory using various methods, including the reaction of 4-aminobenzenesulfonamide with cyclohexyl isocyanide followed by the addition of ethyl oxalyl chloride. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
Ethyl ({4-[(cyclohexylamino)sulfonyl]phenyl}amino)(oxo)acetate has been widely studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
ethyl 2-[4-(cyclohexylsulfamoyl)anilino]-2-oxoacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O5S/c1-2-23-16(20)15(19)17-12-8-10-14(11-9-12)24(21,22)18-13-6-4-3-5-7-13/h8-11,13,18H,2-7H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMFGOPUKVYZIQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.